Cas no 96-94-6 (Phenol,2,4-bis(1-methylbutyl)-)

• Product Name: Phenol,2,4-bis(1-methylbutyl)-
• CAS No: 96-94-6
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 797168
• PubChem ID: 523186
• Update Time: 2025-04-19

Phenol,2,4-bis(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-bis(1-methylbutyl)-
• 2,4-Bis(1-methylbutyl)phenol
• 2,4-Bis(1-methylbutyl)phenolneat
• 2,3-DIMETHYL-4-METHOXYPHENYLACETONITRILE
• 2,4-bis(1-methylbutyl)-phenol
• 2,4-DI-SEC-PENTYLPHENOL
• Phenol, 2,4-bis(1-methylbutyl)-
• 2,4-di(pentan-2-yl)phenol
• DTXSID20914695
• SCHEMBL1838233
• 2 4-bis-(1-methylbutyl)phenol
• 2,4-BIS(PENTAN-2-YL)PHENOL
• 96-94-6

• Inchi： 1S/C16H26O/c1-5-7-12(3)14-9-10-16(17)15(11-14)13(4)8-6-2/h9-13,17H,5-8H2,1-4H3
• InChI Key： QEVQVYGCTVKSER-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C)CCC)C(C)CCC

Computed Properties

• Exact Mass: 234.19800
• Monoisotopic Mass: 234.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 5.19940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids